Cas no 862672-54-6 (2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)-)

• Product Name: 2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)-
• CAS No: 862672-54-6
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 4460835
• Update Time: 2025-07-15

2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)-
• 2-Piperidinone, 5-methyl-6-(2-propen-1-yl)-, (5R,6S)-

• Inchi： 1S/C9H15NO/c1-3-4-8-7(2)5-6-9(11)10-8/h3,7-8H,1,4-6H2,2H3,(H,10,11)/t7-,8+/m1/s1
• InChI Key： JWNFDCONWRIMSC-SFYZADRCSA-N
• SMILES： N1[C@@H](CC=C)[C@H](C)CCC1=O

Additional information on 2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)-

Research Brief on 2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)- (CAS: 862672-54-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)- (CAS: 862672-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidinone derivative exhibits unique structural features that make it a promising scaffold for drug discovery and development. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the stereoselective synthesis of (5R,6S)-configured piperidinones and their application in creating novel γ-aminobutyric acid (GABA) receptor modulators. The research team demonstrated that the specific stereochemistry of 862672-54-6 plays a crucial role in binding affinity to neuronal targets. Molecular docking studies revealed that the (5R,6S) configuration optimally fits the binding pocket of GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatments.

In pharmaceutical development, this compound has shown promise as a building block for protease inhibitors. A recent patent application (WO2023056123) disclosed its use in the synthesis of novel HIV-1 protease inhibitors, where the alkenyl side chain at position 6 was found to enhance binding to the protease active site. The compound's structural flexibility allows for various modifications while maintaining the core pharmacophore, making it valuable for structure-activity relationship (SAR) studies.

From a chemical biology perspective, researchers have investigated the metabolic stability of 862672-54-6 in human liver microsomes. A 2024 study in Drug Metabolism and Disposition reported favorable pharmacokinetic properties, with the compound showing moderate clearance and good oral bioavailability in preclinical models. These findings support its potential as a lead compound for further optimization in drug development programs.

The synthetic accessibility of this chiral piperidinone has also been improved through recent methodological advances. A team from MIT developed an asymmetric catalytic hydrogenation protocol that achieves >99% enantiomeric excess for the (5R,6S) configuration (Nature Catalysis, 2023). This breakthrough addresses previous challenges in obtaining the desired stereoisomer in high purity, which had limited large-scale applications of this compound.

Current research directions include exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting demonstrated that derivatives of 862672-54-6 can serve as effective E3 ligase binders in PROTAC (Proteolysis Targeting Chimera) design. The alkenyl moiety appears particularly suitable for linker attachment while maintaining the compound's cell permeability.

In conclusion, 2-Piperidinone, 5-methyl-6-(2-propenyl)-, (5R,6S)- (862672-54-6) represents a versatile scaffold with multiple applications in medicinal chemistry. Its unique stereochemical properties, synthetic tractability, and favorable pharmacokinetic profile position it as an important compound for future drug discovery efforts. Ongoing research continues to uncover new therapeutic possibilities for this molecule across various disease areas.